Cas no 19006-69-0 (1,6-Dimethylpyridine-2(1H)-thione)

19006-69-0 structure
Product name:1,6-Dimethylpyridine-2(1H)-thione
1,6-Dimethylpyridine-2(1H)-thione Chemical and Physical Properties
Names and Identifiers
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- 1,6-Dimethylpyridine-2(1H)-thione
- 1,6-Dimethyl-2(1H)-pyridinethione
- 1,6-dimethylpyridine-2-thione
- SCHEMBL11160079
- KAQWGCRZRBUYFS-UHFFFAOYSA-N
- InChI=1/C7H9NS/c1-6-4-3-5-7(9)8(6)2/h3-5H,1-2H
- 2(1H)-Pyridinethione, 1,6-dimethyl-
- 19006-69-0
- 1,6-Dimethyl-2(1H)-pyridinethione #
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- Inchi: InChI=1S/C7H9NS/c1-6-4-3-5-7(9)8(6)2/h3-5H,1-2H3
- InChI Key: KAQWGCRZRBUYFS-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 139.04557046g/mol
- Monoisotopic Mass: 139.04557046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.3Ų
- XLogP3: 1.4
1,6-Dimethylpyridine-2(1H)-thione Related Literature
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N. Nakagawa,E. J. Derrah,M. Schelwies,F. Rominger,O. Trapp Dalton Trans., 2016,45, 6856-6865
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3. Transition states for cysteine redox processes modeled by DFT and solvent-assisted proton exchange†Craig A. Bayse Org. Biomol. Chem., 2011,9, 4748-4751
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C. J. Mable,L. A. Fielding,M. J. Derry,O. O. Mykhaylyk,P. Chambon,S. P. Armes Chem. Sci., 2018,9, 1454-1463
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J. Sayago,U. Shafique,F. Soavi,F. Cicoira,C. Santato J. Mater. Chem. C, 2014,2, 10273-10276
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